![molecular formula C14H9ClN4O2 B6342024 5-Chloro-3-(isonicotinylhydrazidyl)-2-oxoindoline CAS No. 1334814-12-8](/img/structure/B6342024.png)
5-Chloro-3-(isonicotinylhydrazidyl)-2-oxoindoline
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-Chloro-3-(isonicotinylhydrazidyl)-2-oxoindoline, also known as 5-Chloro-3-IH or 5-CIH, is a synthetic compound that has been studied for its potential therapeutic applications. It is a derivative of the parent compound, isonicotinylhydrazide, and has been used in research studies to investigate its biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 5-CIH is not yet fully understood. However, research suggests that it may act as an antioxidant, scavenging reactive oxygen species and reducing oxidative stress. It may also act as an anti-inflammatory agent, inhibiting the release of pro-inflammatory cytokines. Additionally, 5-CIH may act as an anti-cancer agent, inhibiting the growth of cancer cells and inducing apoptosis.
Biochemical and Physiological Effects
5-CIH has been studied for its potential biochemical and physiological effects. In animal studies, 5-CIH has been found to reduce inflammation, improve cognitive function, and reduce oxidative stress. Additionally, 5-CIH has been found to inhibit the growth of cancer cells and induce apoptosis.
Advantages and Limitations for Lab Experiments
The advantages of using 5-CIH in lab experiments include its ability to reduce inflammation, improve cognitive function, reduce oxidative stress, and inhibit the growth of cancer cells. Additionally, 5-CIH is relatively easy to synthesize and is readily available. The limitations of using 5-CIH in lab experiments include the lack of knowledge regarding its mechanism of action and its potential side effects.
Future Directions
Future research should focus on understanding the mechanism of action of 5-CIH and assessing its potential side effects. Additionally, research should focus on further exploring its potential therapeutic applications, such as its potential to reduce inflammation and oxidative stress, improve cognitive function, and inhibit the growth of cancer cells. Furthermore, research should focus on determining the optimal dosage and duration of treatment for various conditions. Finally, research should focus on assessing the potential for 5-CIH to be used in combination with other therapeutic agents.
Synthesis Methods
5-CIH is synthesized from isonicotinylhydrazide by a three-step reaction. The first step involves the reaction of isonicotinylhydrazide with an alkyl halide, such as ethyl chloride, to form an alkyl ester of the isonicotinylhydrazide. The second step involves the reaction of the ester with an aqueous solution of sodium hydroxide to form a sodium salt of the isonicotinylhydrazide. The third and final step involves the reaction of the sodium salt with chlorine to form 5-CIH.
Scientific Research Applications
5-CIH has been studied for its potential therapeutic applications. It has been used in research studies to investigate its biochemical and physiological effects and to assess its potential as a therapeutic agent. 5-CIH has been studied for its potential anti-inflammatory, anti-cancer, and anti-microbial effects. It has also been studied for its potential to reduce oxidative stress and to improve cognitive function.
properties
IUPAC Name |
N-[(5-chloro-2-hydroxy-1H-indol-3-yl)imino]pyridine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H9ClN4O2/c15-9-1-2-11-10(7-9)12(14(21)17-11)18-19-13(20)8-3-5-16-6-4-8/h1-7,17,21H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XGOJEGZZHGPVBH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Cl)C(=C(N2)O)N=NC(=O)C3=CC=NC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H9ClN4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
300.70 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Chloro-3-(isonicotinylhydrazidyl)-2-oxoindoline |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.